![molecular formula C10H15ClN2O2 B6221959 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride CAS No. 2758004-78-1](/img/no-structure.png)
3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride
Overview
Description
3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride, also known as EIPC-HCl, is a heterocyclic compound with a molecular formula of C9H10ClN3O2. It is an important intermediate in the synthesis of pharmaceuticals and other organic compounds. EIPC-HCl is a colorless to light yellow solid, with a melting point of 143-147°C and a boiling point of 291-295°C.
Mechanism of Action
3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride acts as a nucleophile, reacting with electrophiles and forming new bonds. This reaction is often used in the synthesis of heterocyclic compounds, such as 2-methyl-4-phenyl-1,3-oxazole-5-carboxylic acid and 4-amino-3-ethyl-2-methyl-1H-imidazole-5-carboxylic acid.
Biochemical and Physiological Effects
This compound has not been studied extensively for its biochemical and physiological effects. However, the compounds it is used to synthesize, such as 2-methyl-4-phenyl-1,3-oxazole-5-carboxylic acid and 4-amino-3-ethyl-2-methyl-1H-imidazole-5-carboxylic acid, have been studied for their potential applications in cancer therapy and the treatment of Alzheimer’s disease, respectively.
Advantages and Limitations for Lab Experiments
3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride is an effective reagent for the synthesis of heterocyclic compounds. It is relatively stable and can be stored for long periods of time. Additionally, it is a relatively inexpensive reagent, making it an attractive choice for laboratory experiments. However, it is a hazardous material and should be handled with care.
Future Directions
3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride has the potential to be used in a variety of applications. It could be used as a reagent in the synthesis of other organic compounds, such as those with potential applications in cancer therapy and the treatment of Alzheimer’s disease. Additionally, it could be used to synthesize compounds with potential applications in other areas of medicine, such as neurology and psychiatry. Furthermore, this compound could be used as a starting material for the synthesis of other heterocyclic compounds. Finally, it could be used as a reagent in the synthesis of polymers and other materials.
Synthesis Methods
3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride is synthesized through a multi-step process. The first step involves the reaction of 4-methyl-1-piperazinecarboxylic acid and 3-ethyl-2-methyl-1H-imidazole-4-carboxylic acid, which produces 4-ethyl-1-piperazinecarboxylic acid. This is then reacted with thionyl chloride to form 4-ethyl-1-piperazinecarboxylic acid chloride. The final step is the reaction of the acid chloride with hydrochloric acid, which produces this compound.
Scientific Research Applications
3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride has a variety of applications in scientific research. It is used as a reagent in the synthesis of heterocyclic compounds, such as 2-methyl-4-phenyl-1,3-oxazole-5-carboxylic acid, which has potential applications in cancer therapy. Additionally, this compound is used to synthesize other compounds, such as 4-amino-3-ethyl-2-methyl-1H-imidazole-5-carboxylic acid, which has potential applications in the treatment of Alzheimer’s disease.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride involves the condensation of 2-ethyl-3-aminopyridine with glyoxalic acid followed by cyclization and subsequent hydrolysis to yield the final product.", "Starting Materials": [ "2-ethyl-3-aminopyridine", "glyoxalic acid", "sodium hydroxide", "hydrochloric acid", "water", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-ethyl-3-aminopyridine and glyoxalic acid in ethanol.", "Step 2: Add sodium hydroxide to the mixture and stir for several hours at room temperature.", "Step 3: Filter the resulting solid and wash with water.", "Step 4: Cyclize the solid by heating with hydrochloric acid in ethanol.", "Step 5: Cool the mixture and filter the solid.", "Step 6: Hydrolyze the solid with sodium hydroxide in water.", "Step 7: Acidify the mixture with hydrochloric acid to yield the final product, 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride." ] } | |
| 2758004-78-1 | |
Molecular Formula |
C10H15ClN2O2 |
Molecular Weight |
230.7 |
Purity |
95 |
Origin of Product |
United States |
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